Cas no 215927-36-9 (6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 215927-36-9
• MF: C₆H₃BrN₂OS
• MW: 231.069818735123
• MDL: MFCD09746331
• CID: 1028468
• PubChem ID: 135741820
• Update Time: 2025-08-02

6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromothieno[3,2-d]pyrimidin-4(3H)-one
• 6-Bromo-1H-thieno[3,2-d]pyrimidin-4-one
• 6-BROMO-3H-THIENO[3,2-D]PYRIMIDIN-4-ONE
• 6-bromo-Thieno[3,2-d]pyrimidin-4(3H)-one
• QC-8619
• 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one
• DTXSID10595174
• 6-Bromo-thieno[3,2-d]pyrimidin-4-ol
• 215927-36-9
• DB-369117
• C91161
• MFCD17677443
• AMY27529
• OSM-S-476
• SB21591
• 6-bromothieno[3,2-d]pyrimidin-4(1H)-one
• BS-25422
• SCHEMBL4212348
• CS-0360977
• G10643

• MDL： MFCD09746331
• Inchi： 1S/C6H3BrN2OS/c7-4-1-3-5(11-4)6(10)9-2-8-3/h1-2H,(H,8,9,10)
• InChI Key： IJSCGMBLRLDHPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(NC=N2)=O)S1

Computed Properties

• Exact Mass: 229.91500
• Monoisotopic Mass: 229.91495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 73.99000
• LogP: 1.74710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one

Research Brief on 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 215927-36-9): Recent Advances and Applications

6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 215927-36-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. This research brief aims to summarize the latest findings related to this compound and its derivatives, highlighting their pharmacological potential and mechanistic insights.

One of the most notable advancements in the study of 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the thieno[3,2-d]pyrimidine core has been identified as a privileged structure for developing potent and selective inhibitors. Recent publications have demonstrated that derivatives of this compound exhibit promising activity against a range of kinases, including EGFR, VEGFR, and CDKs, which are implicated in various malignancies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the optimization of 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one derivatives, leading to compounds with nanomolar potency against EGFR mutants resistant to first-generation inhibitors.

In addition to its applications in oncology, 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one has been explored for its anti-inflammatory and antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to modulate inflammatory pathways by targeting specific cytokines. Furthermore, structural analogs of this scaffold have shown activity against bacterial and fungal pathogens, suggesting its potential as a starting point for developing novel antimicrobial agents. These findings underscore the versatility of the thieno[3,2-d]pyrimidine core in addressing diverse therapeutic challenges.

The synthetic accessibility of 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been a focus of recent research. Innovations in green chemistry and catalytic methods have enabled more efficient and sustainable routes to its production. For example, a 2022 study in Organic Process Research & Development described a scalable, metal-free synthesis of this compound using environmentally benign reagents. Such advancements are critical for facilitating its broader application in drug discovery and development.

Looking ahead, the continued exploration of 6-bromo-3H,4H-thieno[3,2-d]pyrimidin-4-one and its derivatives holds great promise for the identification of new therapeutic agents. Future research directions may include the development of dual-target inhibitors, the investigation of its pharmacokinetic properties, and the exploration of its potential in combination therapies. As the field progresses, this compound is likely to remain a focal point for researchers seeking to address unmet medical needs through innovative chemical approaches.